![molecular formula C16H18NO5P B1208550 4-[[Dimethoxyphosphoryl(phenyl)methyl]amino]benzoic acid](/img/structure/B1208550.png)
4-[[Dimethoxyphosphoryl(phenyl)methyl]amino]benzoic acid
Overview
Description
4-[[dimethoxyphosphoryl(phenyl)methyl]amino]benzoic acid is a member of benzoic acids.
Scientific Research Applications
Synthesis and Antioxidant Ability
4-[[Dimethoxyphosphoryl(phenyl)methyl]amino]benzoic acid derivatives have been explored in the synthesis of new compounds with potential antioxidant properties. For instance, the synthesis of 4-amino-3-(4-(((4-hydroxy-3,5dimethoxybenzyl)oxy)methyl)phenyl)-1,2,4-triazole-5-thione, which demonstrated significant free-radical scavenging ability, is relevant in this context (Hussain, 2016).
Antifungal Applications
Compounds structurally related to 4-[[Dimethoxyphosphoryl(phenyl)methyl]amino]benzoic acid have been investigated for antifungal activities. A study highlighted the synthesis of Schiff bases based on a similar scaffold, demonstrating promising antifungal activity against Candida albicans (Moorthy et al., 2017).
Material Science Applications
In material science, derivatives of 4-[[Dimethoxyphosphoryl(phenyl)methyl]amino]benzoic acid have been synthesized for potential applications in organic light-emitting devices. An example includes the synthesis and investigation of 4-[N-phenyl-N-(3-methylphenyl)-amino]-benzoic acid, which was characterized for its molecular vibrations and potential in light-emitting applications (Kurt et al., 2011).
Antimicrobial Properties
Studies have shown the antimicrobial potential of compounds similar to 4-[[Dimethoxyphosphoryl(phenyl)methyl]amino]benzoic acid. For instance, research on benzoic acid p-amino-[(substituted phenyl/pyridyl) methylene] hydrazide derivatives demonstrated their antimicrobial activity, suggesting potential applications in this domain (Komurcu et al., 1995).
properties
Product Name |
4-[[Dimethoxyphosphoryl(phenyl)methyl]amino]benzoic acid |
|---|---|
Molecular Formula |
C16H18NO5P |
Molecular Weight |
335.29 g/mol |
IUPAC Name |
4-[[dimethoxyphosphoryl(phenyl)methyl]amino]benzoic acid |
InChI |
InChI=1S/C16H18NO5P/c1-21-23(20,22-2)15(12-6-4-3-5-7-12)17-14-10-8-13(9-11-14)16(18)19/h3-11,15,17H,1-2H3,(H,18,19) |
InChI Key |
WHQFKVXQCJGLRI-UHFFFAOYSA-N |
SMILES |
COP(=O)(C(C1=CC=CC=C1)NC2=CC=C(C=C2)C(=O)O)OC |
Canonical SMILES |
COP(=O)(C(C1=CC=CC=C1)NC2=CC=C(C=C2)C(=O)O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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